Cas no 221006-72-0 (Ethanone, 1-[4-(1,3-benzodioxol-5-yl)phenyl]-)

• Product Name: Ethanone, 1-[4-(1,3-benzodioxol-5-yl)phenyl]-
• CAS No: 221006-72-0
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 1406571
• PubChem ID: 22328035
• Update Time: 2025-04-20

Ethanone, 1-[4-(1,3-benzodioxol-5-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(1,3-benzodioxol-5-yl)phenyl]-
• 221006-72-0
• 1-(4-Benzo[1,3] dioxol-5-yl-phenyl)-ethanone
• SCHEMBL4097987
• IJTSYYCCVVVDCA-UHFFFAOYSA-N
• DTXSID001267388
• 1-[4-(1,3-benzodioxol-5-yl)phenyl]ethanone
• CHEMBL261157

• Inchi： 1S/C15H12O3/c1-10(16)11-2-4-12(5-3-11)13-6-7-14-15(8-13)18-9-17-14/h2-8H,9H2,1H3
• InChI Key： IJTSYYCCVVVDCA-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 240.07866
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53